Cas no 1261738-80-0 (2-(Difluoromethyl)-8-hydroxyquinoline)

2-(Difluoromethyl)-8-hydroxyquinoline is a fluorinated derivative of 8-hydroxyquinoline, a well-known chelating agent and antimicrobial compound. The introduction of a difluoromethyl group at the 2-position enhances its electronic and steric properties, potentially improving its binding affinity for metal ions and broadening its biological activity. This modification may also increase metabolic stability and lipophilicity, making it useful in medicinal chemistry and material science applications. The compound retains the parent molecule's ability to form stable complexes with transition metals, while the difluoromethyl group could offer additional reactivity for further functionalization. Its unique structure makes it a promising intermediate for developing pharmaceuticals, agrochemicals, or functional materials.

2-(Difluoromethyl)-8-hydroxyquinoline structure

1261738-80-0 structure

Product Name:2-(Difluoromethyl)-8-hydroxyquinoline

CAS No:1261738-80-0

MF:C₁₀H₇F₂NO

MW:195.165489435196

CID:4822307

Update Time:2025-06-06

2-(Difluoromethyl)-8-hydroxyquinoline Chemical and Physical Properties

Names and Identifiers

- 2-(Difluoromethyl)-8-hydroxyquinoline
- Inchi： 1S/C10H7F2NO/c11-10(12)7-5-4-6-2-1-3-8(14)9(6)13-7/h1-5,10,14H
- InChI Key： VCAACEYSVJBKBN-UHFFFAOYSA-N
- SMILES： FC(C1=CC=C2C=CC=C(C2=N1)O)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 201
XLogP3: 2.6
Topological Polar Surface Area: 33.1

2-(Difluoromethyl)-8-hydroxyquinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A189001098-250mg	2-(Difluoromethyl)-8-hydroxyquinoline	1261738-80-0	98%	250mg	$762.04	2023-09-03
Alichem	A189001098-500mg	2-(Difluoromethyl)-8-hydroxyquinoline	1261738-80-0	98%	500mg	$1172.86	2023-09-03
Alichem	A189001098-1g	2-(Difluoromethyl)-8-hydroxyquinoline	1261738-80-0	98%	1g	$1943.28	2023-09-03